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Compound of Interest

Compound Name: ML192

Cat. No.: B1676638 Get Quote

For researchers, scientists, and drug development professionals, the proper handling and

disposal of chemical compounds are paramount to ensuring laboratory safety and

environmental protection. This document provides essential, immediate safety and logistical

information for the proper disposal of ML192, a selective ligand antagonist of GPR55.

Adherence to these procedures is critical due to the compound's potential health and

environmental hazards.[1][2]

Immediate Safety and Handling Precautions
Before initiating any disposal procedures, it is crucial to handle ML192 with appropriate care.

The compound is harmful if swallowed and is very toxic to aquatic life with long-lasting effects.

[1] Therefore, preventing its release into the environment is a primary concern.

Personal Protective Equipment (PPE):

Eye Protection: Safety goggles with side-shields are mandatory to prevent accidental eye

contact.[1]

Hand Protection: Wear protective gloves to avoid skin contact.[1]

Body Protection: Impervious clothing should be worn to protect the skin.[1]

Respiratory Protection: Use a suitable respirator, especially in areas with inadequate

ventilation, to avoid inhalation of dust or aerosols.[1]
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Engineering Controls:

Work in a well-ventilated area, preferably with an appropriate exhaust ventilation system.[1]

Ensure that a safety shower and eye wash station are readily accessible.[1]

Step-by-Step Disposal Procedure
The fundamental principle for the disposal of ML192 is to treat it as hazardous chemical waste

and ensure it is handled by a licensed and approved waste disposal facility.

Segregation: Isolate ML192 waste from other laboratory waste streams. This includes any

unused product, contaminated labware (e.g., vials, pipette tips), and contaminated PPE.

Containerization:

Place solid ML192 waste and contaminated materials into a clearly labeled, leak-proof,

and sealable hazardous waste container.

For solutions containing ML192, use a designated, sealed, and labeled container for

hazardous liquid waste.

The container must be clearly marked with the words "Hazardous Waste" and the

chemical name "ML192."

Storage: Store the hazardous waste container in a designated, secure, and well-ventilated

area away from incompatible materials such as strong acids, alkalis, and oxidizing or

reducing agents.[1] The storage area should be cool and away from direct sunlight and

sources of ignition.[1]

Documentation: Maintain a log of the accumulated ML192 waste, noting the quantity and

date of accumulation.

Professional Disposal: Arrange for the collection and disposal of the ML192 waste through

an approved and licensed hazardous waste disposal company. Do not dispose of ML192
down the drain or in regular trash. The safety data sheet explicitly states to "Dispose of

contents/ container to an approved waste disposal plant."[1]
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Chemical and Physical Properties
A summary of the key chemical and physical properties of ML192 is provided in the table below

for easy reference.

Property Value

Formula C20H22N4O2S

Molecular Weight 382.482

CAS Number 460331-61-7

Appearance Solid

Storage Temperature -20°C (powder) or -80°C (in solvent)[1]

Chemical Stability
Stable under recommended storage

conditions[1]

Experimental Protocols Cited
The primary guidance for the disposal of ML192 is derived from its Safety Data Sheet (SDS).

The procedures outlined are standard for the disposal of hazardous chemical waste and do not

originate from specific experimental protocols but rather from established safety and regulatory

guidelines.

ML192 Disposal Workflow
The following diagram illustrates the logical workflow for the proper disposal of ML192.
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On-Site Waste Handling Professional Disposal
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Caption: Logical workflow for the proper disposal of ML192.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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To cite this document: BenchChem. [Safeguarding Health and Environment: Proper Disposal
of ML192]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1676638#ml192-proper-disposal-procedures]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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